molecular formula C12H18F2OSi B8459769 tert-Butyl(2,5-difluorophenoxy)dimethylsilane

tert-Butyl(2,5-difluorophenoxy)dimethylsilane

Cat. No. B8459769
M. Wt: 244.35 g/mol
InChI Key: SCLRYYDLDQIZJH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tert-Butyl(2,5-difluorophenoxy)dimethylsilane is a useful research compound. Its molecular formula is C12H18F2OSi and its molecular weight is 244.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality tert-Butyl(2,5-difluorophenoxy)dimethylsilane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about tert-Butyl(2,5-difluorophenoxy)dimethylsilane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H18F2OSi

Molecular Weight

244.35 g/mol

IUPAC Name

tert-butyl-(2,5-difluorophenoxy)-dimethylsilane

InChI

InChI=1S/C12H18F2OSi/c1-12(2,3)16(4,5)15-11-8-9(13)6-7-10(11)14/h6-8H,1-5H3

InChI Key

SCLRYYDLDQIZJH-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)[Si](C)(C)OC1=C(C=CC(=C1)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 2,5-difluorophenol (15.1 g, 116 mmol) in DMF (100 ml) was added sodium hydride (60% W/W dispersion in mineral oil; 5.13 g, 139 mmol) with ice-cooling. After stirring for 30 min, tert-butyldimethylsilyl chloride (17.5 g, 0.116 mmol) was added and stirring was continued for an additional 1 hr. The mixture was poured into water (200 ml) and extracted with ether (300 ml). The extract was washed with brine (200 ml), dried (sodium sulfate) and solvent removed by evaporation to give 26.65 g (94%) of the titled compound as a colorless oil.
Quantity
15.1 g
Type
reactant
Reaction Step One
Quantity
5.13 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
17.5 g
Type
reactant
Reaction Step Two
Name
Quantity
200 mL
Type
reactant
Reaction Step Three
Yield
94%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.